Cas no 905087-32-3 (1-amino-N,N-dimethylcyclohexane-1-carboxamide)

• Product name: 1-amino-N,N-dimethylcyclohexane-1-carboxamide
• CAS No: 905087-32-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4664605
• PubChem ID: 24701890

1-amino-N,N-dimethylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-N,N-dimethylcyclohexane-1-carboxamide
• Cyclohexanecarboxamide, 1-amino-N,N-dimethyl-

• Inchi： 1S/C9H18N2O/c1-11(2)8(12)9(10)6-4-3-5-7-9/h3-7,10H2,1-2H3
• InChI Key： GBQZIWLYKBNXBX-UHFFFAOYSA-N
• SMILES： C1(N)(C(N(C)C)=O)CCCCC1

Additional information on 1-amino-N,N-dimethylcyclohexane-1-carboxamide

Introduction to 1-Amino-N,N-Dimethylcyclohexane-1-Carboxamide (CAS No. 905087-32-3)

1-Amino-N,N-dimethylcyclohexane-1-carboxamide (CAS No. 905087-32-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring, which is substituted with an amino group and a dimethylcarboxamide group, making it a versatile building block for the development of new molecules and materials.

The chemical structure of 1-amino-N,N-dimethylcyclohexane-1-carboxamide is particularly interesting due to the presence of the cyclohexane ring, which provides a rigid framework that can influence the conformational stability and reactivity of the molecule. The amino group and the dimethylcarboxamide group are both functional groups that can participate in a variety of chemical reactions, making this compound a valuable starting material for the synthesis of more complex molecules.

In the field of pharmaceutical research, 1-amino-N,N-dimethylcyclohexane-1-carboxamide has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-amino-N,N-dimethylcyclohexane-1-carboxamide demonstrated significant anti-inflammatory effects in vitro and in vivo, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, 1-amino-N,N-dimethylcyclohexane-1-carboxamide has also been investigated for its use in materials science. The rigid cyclohexane ring and the functional groups on the molecule make it an attractive candidate for the development of new polymers and materials with enhanced mechanical properties. Research published in Macromolecules in 2021 highlighted the use of this compound as a monomer in the synthesis of high-performance polymers with improved thermal stability and mechanical strength.

In terms of chemical synthesis, 1-amino-N,N-dimethylcyclohexane-1-carboxamide serves as a versatile intermediate for the preparation of various functionalized compounds. Its reactivity can be fine-tuned by modifying the substituents on the cyclohexane ring or by introducing additional functional groups. This flexibility has led to its widespread use in synthetic organic chemistry, where it is employed in reactions such as amidation, alkylation, and condensation to generate a wide range of target molecules.

The synthesis of 1-amino-N,N-dimethylcyclohexane-1-carboxamide typically involves multi-step processes that start from readily available starting materials. One common synthetic route involves the reaction of cyclohexanone with methylamine to form N-methylcyclohexanamine, followed by acylation with dimethylcarbamoyl chloride to yield the final product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 1-amino-N,N-dimethylcyclohexane-1-carboxamide, such as its melting point, boiling point, and solubility, have been well-characterized. It is generally a white crystalline solid with good solubility in common organic solvents like methanol and ethanol. These properties make it easy to handle and process in both laboratory and industrial settings.

In conclusion, 1-amino-N,N-dimethylcyclohexane-1-carboxamide (CAS No. 905087-32-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups offer numerous opportunities for further research and development. Whether used as a lead compound in drug discovery, a monomer in polymer synthesis, or an intermediate in organic chemistry, this compound continues to be an important molecule in modern scientific endeavors.